Cas no 2172175-19-6 (4-N-propyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidooxolane-3-carboxylic acid)

• Product Name: 4-N-propyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidooxolane-3-carboxylic acid
• CAS No: 2172175-19-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5944851
• PubChem ID: 165539795
• Update Time: 2025-10-31

4-N-propyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-propyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidooxolane-3-carboxylic acid
• 2172175-19-6
• 4-[N-propyl1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]oxolane-3-carboxylic acid
• EN300-1482899

• Inchi： 1S/C27H30N2O6/c1-2-13-29(23-16-34-14-22(23)24(30)31)25(32)27(11-12-27)28-26(33)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-23H,2,11-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： YEVIXSQKPLETHR-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(CCC)C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-propyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidooxolane-3-carboxylic acid

Introduction to 4-N-Propyl-1-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic Acid (CAS No. 2172175-19-6)

4-N-Propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid (CAS No. 2172175-19-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, an amidooxolane moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in drug development and chemical biology.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various reaction conditions. In the context of 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid, the Fmoc group serves to protect the amino functionality, allowing for selective functionalization and modification of the molecule. This is particularly useful in the synthesis of complex molecules and in the development of prodrugs.

The cyclopropane ring in this compound adds rigidity and conformational constraint, which can influence the molecule's biological activity and pharmacokinetic properties. Cyclopropane-containing compounds have been shown to exhibit enhanced binding affinities to specific protein targets, making them valuable scaffolds in drug design. The presence of the cyclopropane ring in 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid suggests that it may have unique interactions with biological targets, potentially leading to novel therapeutic applications.

The amidooxolane moiety is another key structural feature of this compound. Amidooxolanes are known for their ability to form stable complexes with metal ions, which can be exploited in various chemical and biological processes. In the context of drug development, amidooxolanes can enhance the solubility and stability of compounds, improving their bioavailability and efficacy. The combination of the amidooxolane moiety with the other structural elements in 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid makes it a promising candidate for further investigation.

Recent studies have explored the potential applications of compounds with similar structures to 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that cyclopropane-containing compounds exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. Another study in Organic & Biomolecular Chemistry demonstrated that Fmoc-protected amino acids could be used to synthesize novel peptidomimetics with improved pharmacological properties.

In addition to its potential therapeutic applications, 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid may also have utility as a research tool. The unique combination of functional groups in this compound allows for precise control over its chemical reactivity and physical properties, making it suitable for use in various biochemical assays and analytical techniques. For example, it could be used as a probe to study protein-protein interactions or as a building block for constructing more complex molecular architectures.

The synthesis of 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid typically involves several steps, including the formation of the cyclopropane ring, introduction of the Fmoc protecting group, and functionalization of the carboxylic acid moiety. Advanced synthetic methods such as transition metal-catalyzed reactions and organocatalysis have been employed to achieve high yields and stereoselectivity in these transformations. The ability to synthesize this compound efficiently is crucial for its practical application in both research and industry.

In conclusion, 4-N-propyl-1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropaneamidooxolane-3-carboxylic acid (CAS No. 2172175-19-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug design and a versatile tool for chemical biology studies. Further research into this compound is likely to uncover new applications and deepen our understanding of its properties and behavior.